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Compound of Interest

Compound Name: Sodium D-Gluconate-1-13C

Cat. No.: B12402388 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for Sodium D-Gluconate-1-13C, including personal protective

equipment (PPE), operational protocols, and disposal plans to foster a secure laboratory

environment.

Personal Protective Equipment (PPE)
When handling Sodium D-Gluconate-1-13C, it is crucial to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The recommended PPE is

summarized in the table below.

PPE Category Recommended Equipment

Eye/Face Protection Safety glasses or chemical safety goggles.[1][2]

Hand Protection Impervious gloves (e.g., rubber or PVC).[1][3]

Skin/Body Protection
Laboratory coat, overalls, and closed-toe safety

shoes.

Respiratory Protection
Use a mask or particulate respirator, especially

when handling powder to avoid inhaling dust.
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Adherence to a standardized operational plan is critical for the safe handling of Sodium D-
Gluconate-1-13C.

1. Preparation:

Ensure that a safety shower and eyewash station are readily accessible.

Work in a well-ventilated area, such as a fume hood, to minimize inhalation of any dust

particles.

Before handling, inspect all PPE for integrity.

Have all necessary equipment (spatulas, weighing paper, containers) ready to minimize

handling time.

2. Handling:

Avoid generating dust when handling the solid compound. If appropriate, moisten the

substance to prevent dusting.

Use non-sparking tools to prevent ignition sources.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling the material.

3. Storage:

Store in a tightly closed, original container in a cool, dry, and well-ventilated place.

Keep away from heat, sparks, and open flames.

Store away from incompatible materials, such as strong oxidizing agents.

Accidental Release and First Aid Measures
Accidental Release:
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In case of a spill, immediately isolate the area.

Wear appropriate PPE, including respiratory protection.

For solid spills, carefully sweep or vacuum the material and place it into a labeled container

for disposal. Avoid generating dust.

Prevent the spilled material from entering drains or waterways.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing and

wash it before reuse. Get medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

Disposal Plan
Proper disposal of Sodium D-Gluconate-1-13C and its containers is essential to prevent

environmental contamination.

Product Disposal: Dispose of the waste material at a licensed chemical destruction plant or

through controlled incineration with flue gas scrubbing. Do not allow the product to enter

drains, water sources, or sewer systems. All disposal practices must be in accordance with

local, state, and federal regulations.

Contaminated Packaging: Triple rinse (or equivalent) the container and offer it for recycling

or reconditioning. Alternatively, puncture the packaging to make it unusable for other

purposes before disposal. Handle contaminated packaging in the same manner as the

substance itself.
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Workflow for Safe Handling of Sodium D-Gluconate-
1-13C

Workflow for Safe Handling of Sodium D-Gluconate-1-13C

Preparation Handling Post-Handling Disposal

Verify accessible safety shower and eyewash station Work in a well-ventilated area (fume hood) Inspect and don appropriate PPE Weigh and handle the compound, minimizing dust Use non-sparking tools Avoid contact with skin, eyes, and clothing Store in a cool, dry, well-ventilated area Clean work area and tools Wash hands thoroughly Dispose of waste in a labeled, sealed container Follow institutional and regulatory guidelines for chemical waste
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Caption: Workflow for the safe handling of Sodium D-Gluconate-1-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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